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Compound of Interest

Compound Name: 4-Isopropylthiophenol

Cat. No.: B048623

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Isopropylthiophenol (CAS No. 4946-14-9). Adherence to these procedures is essential to
ensure personal safety and minimize environmental impact.

Hazard Identification and Immediate Precautions

4-1sopropylthiophenol is a hazardous chemical with the following classifications[1][2]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][2].

Skin Corrosion/Irritation: Causes severe skin burns[1][2].

Eye Damage/Irritation: Causes serious eye damage[1][2].

Other Hazards: Possesses a strong, unpleasant stench[2].

Immediate Actions: In the event of any exposure, immediate medical attention is required.
Show the Safety Data Sheet (SDS) to the attending physician[2][3].

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Isopropylthiophenol. All PPE should be
inspected prior to use and properly removed and disposed of after handling.
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Protection Type Specification Rationale

Tightly fitting safety goggles

with side-shields or a full-face To protect against splashes
Eye/Face Protection shield. Must conform to EN and vapors that can cause

166 (EU) or NIOSH (US) severe eye damage.

standards.[1]

Chemical-resistant, impervious

gloves (e.g., PVC, Neoprene). To prevent skin contact which
Skin Protection Alab coat or overalls, and if can cause severe burns and is

necessary, a chemical- harmful.

resistant apron and boots.[4][5]

Use in a well-ventilated area or
under a chemical fume hood. If
exposure limits are exceeded
) ) or irritation is experienced, a To prevent inhalation, which is
Respiratory Protection ] ]
full-face respirator with an harmful.
appropriate cartridge (e.g.,
Type AB-P filter) is necessary.

[4]16]

Step-by-Step Handling and Storage Protocol

3.1. Preparation and Handling:

» Review the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet for 4-Isopropylthiophenol.

» Work Area Preparation: Ensure the work area is clean and uncluttered. All handling of 4-
Isopropylthiophenol must be conducted in a properly functioning chemical fume hood[7].

e PPE Inspection and Donning: Inspect all PPE for integrity. Don the required PPE as specified
in the table above.

e Chemical Handling: Use only the minimum amount of the chemical required for the
procedure. Avoid creating aerosols or vapors. Keep the container tightly closed when not in
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use[6][7].

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the chemical, even if gloves were worn[1][2].

3.2. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
oxidizing agents[2][6].

o Keep containers tightly sealed and store locked up in a designated corrosives area[1][2].
e Ensure the storage area is clearly labeled with the appropriate hazard warnings.
Emergency Procedures

4.1. Spills and Leaks:

e Evacuate: Immediately evacuate non-essential personnel from the spill area[8].

e Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors[8].

o Contain: If it is safe to do so, contain the spill using an inert absorbent material (e.g., sand,
vermiculite)[2]. Do not use combustible materials.

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal[7][9].

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.
o Report: Report the spill to the appropriate environmental health and safety personnel.

4.2. First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation e —
artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[1][2]

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water for at least 15

Skin Contact ) ) ) ) )
minutes. Seek immediate medical attention.[2]

[3]

Immediately rinse the eyes with plenty of water
for at least 15 minutes, including under the
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1](2]

Rinse the mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][2]

Disposal Plan

o Waste Classification: 4-lsopropylthiophenol and any materials contaminated with it are
considered hazardous waste[3].

» Containerization: Collect all waste in a designated, properly labeled, and sealed container.
Do not mix with other waste streams[10].

o Disposal: Dispose of the hazardous waste through an approved waste disposal contractor in
accordance with all local, state, and federal regulations[2][3].

Quantitative Data

The following table summarizes key quantitative data for 4-lsopropylthiophenol.:
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Property Value Source
Molecular Formula C9H12S [3]
Molecular Weight 152.26 g/mol [11]
Appearance Colorless to light yellow liquid [2]
Odor Stench [2]
Boiling Point 99 - 100 °C @ 14 mmHg [2][12]
Flash Point 106 °C / 222.8 °F [2]
Specific Gravity 0.979 g/mL at 25 °C [12]

Emergency Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a spill of 4-

Isopropylthiophenol.
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Seek Medical Attention
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Click to download full resolution via product page

Caption: Workflow for 4-Isopropylthiophenol Spill Response

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-
Isopropylthiophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048623#personal-protective-equipment-for-handling-
4-isopropylthiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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